Cas no 177842-45-4 (1-4-(4-fluorophenoxy)phenylethan-1-amine)
1-4-(4-fluorophenoxy)phenylethan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 1-(4-(4-fluorophenoxy)phenyl)ethanamine
- IMED332465583
- AX8297458
- 1-[4-(4-Fluorophenoxy)-phenyl]-ethylamine
- 1-[4-(4-Fluoro-phenoxy)-phenyl]-ethylamine
- 1-4-(4-fluorophenoxy)phenylethan-1-amine
-
- Inchi: 1S/C14H14FNO/c1-10(16)11-2-6-13(7-3-11)17-14-8-4-12(15)5-9-14/h2-10H,16H2,1H3
- InChI Key: DRVAKKWXGCYDJV-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)OC1C=CC(=CC=1)C(C)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 220
- Topological Polar Surface Area: 35.2
1-4-(4-fluorophenoxy)phenylethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1267321-0.05g |
1-[4-(4-fluorophenoxy)phenyl]ethan-1-amine |
177842-45-4 | 0.05g |
$239.0 | 2023-05-27 | ||
| Enamine | EN300-1267321-0.1g |
1-[4-(4-fluorophenoxy)phenyl]ethan-1-amine |
177842-45-4 | 0.1g |
$250.0 | 2023-05-27 | ||
| Enamine | EN300-1267321-0.25g |
1-[4-(4-fluorophenoxy)phenyl]ethan-1-amine |
177842-45-4 | 0.25g |
$261.0 | 2023-05-27 | ||
| Enamine | EN300-1267321-0.5g |
1-[4-(4-fluorophenoxy)phenyl]ethan-1-amine |
177842-45-4 | 0.5g |
$273.0 | 2023-05-27 | ||
| Enamine | EN300-1267321-1.0g |
1-[4-(4-fluorophenoxy)phenyl]ethan-1-amine |
177842-45-4 | 1g |
$285.0 | 2023-05-27 | ||
| Enamine | EN300-1267321-2.5g |
1-[4-(4-fluorophenoxy)phenyl]ethan-1-amine |
177842-45-4 | 2.5g |
$558.0 | 2023-05-27 | ||
| Enamine | EN300-1267321-5.0g |
1-[4-(4-fluorophenoxy)phenyl]ethan-1-amine |
177842-45-4 | 5g |
$825.0 | 2023-05-27 | ||
| Enamine | EN300-1267321-10.0g |
1-[4-(4-fluorophenoxy)phenyl]ethan-1-amine |
177842-45-4 | 10g |
$1224.0 | 2023-05-27 | ||
| Enamine | EN300-1267321-50mg |
1-[4-(4-fluorophenoxy)phenyl]ethan-1-amine |
177842-45-4 | 50mg |
$239.0 | 2023-10-02 | ||
| Enamine | EN300-1267321-100mg |
1-[4-(4-fluorophenoxy)phenyl]ethan-1-amine |
177842-45-4 | 100mg |
$250.0 | 2023-10-02 |
1-4-(4-fluorophenoxy)phenylethan-1-amine Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 1-4-(4-fluorophenoxy)phenylethan-1-amine
Recent Advances in the Study of 1-4-(4-fluorophenoxy)phenylethan-1-amine (CAS: 177842-45-4) in Chemical Biology and Pharmaceutical Research
The compound 1-4-(4-fluorophenoxy)phenylethan-1-amine (CAS: 177842-45-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique fluorophenoxy and phenylethanamine moieties, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanisms of action, and potential as a lead compound in drug discovery.
Recent research has focused on the synthesis and optimization of 1-4-(4-fluorophenoxy)phenylethan-1-amine derivatives to enhance their biological activity and selectivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the amine group significantly improved the compound's affinity for serotonin receptors, suggesting its potential as a novel antidepressant or anxiolytic agent. The study utilized molecular docking and in vitro binding assays to validate these findings, providing a robust foundation for further development.
Another key area of investigation has been the compound's role in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience explored the neuroprotective effects of 1-4-(4-fluorophenoxy)phenylethan-1-amine in models of Parkinson's disease. The researchers observed that the compound reduced oxidative stress and mitochondrial dysfunction in neuronal cells, highlighting its potential as a therapeutic candidate for neurodegenerative disorders. These findings were supported by in vivo experiments in rodent models, which showed improved motor function and reduced neuronal loss.
In addition to its central nervous system applications, 1-4-(4-fluorophenoxy)phenylethan-1-amine has also been investigated for its anti-inflammatory properties. A recent publication in the European Journal of Pharmacology (2024) reported that the compound inhibited the production of pro-inflammatory cytokines in macrophages, suggesting its utility in treating chronic inflammatory conditions such as rheumatoid arthritis. The study employed a combination of biochemical assays and transcriptomic analysis to elucidate the underlying mechanisms, revealing modulation of the NF-κB signaling pathway.
Despite these promising findings, challenges remain in the development of 1-4-(4-fluorophenoxy)phenylethan-1-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Ongoing research is also exploring the compound's potential in combination therapies, particularly in oncology, where preliminary data indicate synergistic effects with existing chemotherapeutic agents.
In conclusion, 1-4-(4-fluorophenoxy)phenylethan-1-amine (CAS: 177842-45-4) represents a versatile and promising scaffold in drug discovery. Its diverse pharmacological activities, coupled with recent advancements in synthetic and analytical techniques, position it as a valuable candidate for further investigation. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications, ultimately paving the way for novel therapeutics in multiple disease areas.
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